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Compound of Interest

Compound Name: 11-Bromo-1-undecene

Cat. No.: B109033

Technical Guide: Physicochemical Properties of
11-Bromo-1-undecene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 11-
Bromo-1-undecene, a versatile bifunctional molecule of significant interest in organic
synthesis and materials science. Its unique structure, featuring a terminal double bond and a
primary alkyl bromide, allows for a wide range of chemical modifications.

Core Physical Properties

The physical characteristics of 11-Bromo-1-undecene are foundational to its application in
various experimental settings. The following table summarizes its key physical properties as
documented in the literature.
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Property Value Conditions
Boiling Point 149-150 °C at 35 mmHg[1][2][3][4]]5]
149-150 °C at 47 hPal[6]
240252 °C at atmospheric pressure
(estimated)[7][8]
Density 1.063 g/mL at 25 °C[1][3][4]
1.067 g/mL at 25 °C[8]
Molecular Weight 233.19 g/mol
Appearance Colorless to pale yellow liquid
Refractive Index n20/D 1.468

Experimental Methodologies

While specific experimental protocols for the determination of the boiling point and density of
11-Bromo-1-undecene are not detailed in the provided literature, standard laboratory

procedures are employed for these measurements.

« Boiling Point Determination: The boiling point is typically measured under reduced pressure
(vacuum distillation) to prevent decomposition of the compound at higher temperatures. The
values reported at 35 mmHg and 47 hPa are determined using this standard technique.[1][6]
The atmospheric boiling points are likely extrapolated values.

o Density Measurement: Density is determined by measuring the mass of a known volume of
the substance. For liquids like 11-Bromo-1-undecene, this is commonly done using a
pycnometer or a digital density meter at a controlled temperature, such as 25 °C, to ensure

accuracy and reproducibility.[1][3][8]

Synthesis and Reactivity Overview

11-Bromo-1-undecene serves as an important intermediate in organic synthesis. It can be
synthesized from starting materials such as alkenyl esters or dibromides.[4] Its chemical
versatility stems from its two reactive sites: the terminal alkene and the alkyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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